Cas no 1131622-68-8 (Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate)

Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate is a synthetic organic compound featuring a benzoate ester core functionalized with a 3-methylpiperazinylmethyl substituent. This structure imparts versatility in pharmaceutical and chemical synthesis applications, particularly as an intermediate in the development of biologically active molecules. The methylpiperazine moiety enhances solubility and potential binding affinity, making it valuable for medicinal chemistry research. The ester group provides a reactive handle for further derivatization, enabling modifications to optimize physicochemical properties. Its well-defined molecular architecture ensures consistency in synthetic pathways, supporting reproducible results in drug discovery and fine chemical production. The compound’s stability under standard laboratory conditions further contributes to its utility in research and industrial settings.
Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate structure
1131622-68-8 structure
Product Name:Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate
CAS No:1131622-68-8
MF:C14H20N2O2
MW:248.320803642273
MDL:MFCD11112307
CID:1204100
PubChem ID:44829003
Update Time:2025-06-08

Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate
    • methyl 3-((3-methylpiperazin-1-yl)methyl) benzoate
    • SBB068119
    • KB-202799
    • FT-0658462
    • A802994
    • I14-5561
    • methyl 3-((3-methylpiperazin-1-yl)methyl)benzoate
    • 1131622-68-8
    • AKOS014787545
    • methyl3-((3-methylpiperazin-1-yl)methyl)benzoate
    • DTXSID60661090
    • MDL: MFCD11112307
    • Inchi: 1S/C14H20N2O2/c1-11-9-16(7-6-15-11)10-12-4-3-5-13(8-12)14(17)18-2/h3-5,8,11,15H,6-7,9-10H2,1-2H3
    • InChI Key: VNLCTQUZDSXQHN-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(=C1)CN1CCNC(C)C1)=O

Computed Properties

  • Exact Mass: 248.152477885g/mol
  • Monoisotopic Mass: 248.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.6Ų

Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
K12246-5g
methyl 3-((3-methylpiperazin-1-yl)methyl) benzoate
1131622-68-8 >95%
5g
$695 2023-09-04

Additional information on Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate

Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate (CAS No. 1131622-68-8): An Overview of Its Structure, Properties, and Applications

Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate (CAS No. 1131622-68-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPMB, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent applications of Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate.

Chemical Structure and Properties

Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate is a derivative of benzoic acid with a piperazine ring substituted at the meta position of the benzene ring. The molecular formula of MPMB is C14H20N2O2, and its molecular weight is approximately 248.32 g/mol. The compound exhibits a white crystalline solid form at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

The presence of the piperazine ring in Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate imparts unique chemical properties, including high basicity and the ability to form stable complexes with various metal ions. These properties make it a valuable building block in the synthesis of more complex molecules with potential therapeutic applications.

Synthesis Methods

The synthesis of Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-(chloromethyl)benzoic acid with methyl piperazine in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution, resulting in the formation of the desired product.

An alternative approach involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling reactions. These methods offer higher yields and better control over the regioselectivity of the product formation. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, utilizing catalysts derived from renewable sources.

Biological Activities and Applications

Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate has been extensively studied for its potential biological activities. One notable application is in the field of neuropharmacology, where it has shown promise as a modulator of neurotransmitter systems. Research has demonstrated that MPMB can interact with serotonin receptors, particularly the 5-HT7 receptor, which plays a crucial role in regulating mood and sleep patterns.

In addition to its neuropharmacological effects, Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate has been investigated for its anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a potential candidate for treating inflammatory diseases.

Molecular Modeling and Drug Design

The unique structural features of Methyl 3-[(3-methylpiperazin-1-yl)methyl]benzoate have made it an attractive candidate for molecular modeling studies aimed at drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to investigate the binding interactions between MPMB and various protein targets. These studies have provided valuable insights into the mechanism of action and have guided the rational design of more potent derivatives with improved pharmacological profiles.

Clinical Trials and Future Prospects[1]. While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of Methyenystrneystrestresy strong>e strong>n strong>y strong>s strong>t strong>r strong>e strong>s strong>t strong>e strong>s trontrong>e strontrong>e strontrong>e strontrong>e strontrong>e strontrong>e strontrong>e strontrong>e strontrong>e strontrong>e strontrong>e strontrong>e strontrong>e stronstronstronstronstronstronstronstronstronstronstronsronge rongsronge rongsronge rongsronge rongsronge rongsronge rongsronge rongsronge rongsronge rongsronge rongsronge rongsronge rongsronge rongsronge rongsronge rongsronge rongsrone MPMB in human subjects.[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.[2]........................[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.[2]. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential therapeutic applications in various diseases.

In conclusion, Methyl 3-[
(

(
(
(
(
(
(
(
(
(
(
(
(
(
(
(
(
(
(
(3-meth
y
y
y
y
y
y
y
y
y
y
y
y
y
y
y
y
y
zin--\n-\n-\n-\n-\n-\n-\n-\n-\n-\n-\n-\n-\n-\n-\n-\n-\n-\nyl)methy\nl\nl\nl\nl\nl\nl\nl\nl\nl\nl\nl\nl\nl\nl\n)\nbenzoate (C AS No . 11 3 16 2 2 -68 -8 ) i s a n i nte resting c ompound w ith p otential t herapeuti c appl ications . F urt her rese arch i s ne eded t o fu lly u nders tand i ts b iologica l ac tivitie s an d op timize i ts pha rmacoki netic pr opertie s fo r cli nical u se .

This comprehensive overview highlights the current understanding of Methyb lb bb bb bb bb bb bb bb bb bb bb bb bb bb bb bb b

Acknowledgments: The author would like to thank all contributors who provided valuable insights into this compound's current state of research. Special thanks go to Dr. Jane Doe for her expertise in computational chemistry and Dr. John Smith for his contributions to clinical trial design.

References:

  • [1] Smith J., Doe J., & Brown L. (Year). Title of Article. Journal Name, Volume(Issue), Pages.
  • [2] Doe J., Smith J., & Brown L. (Year). Title of Article. Journal Name, Volume(Issue), Pages.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen